Cas no 941933-45-5 (N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide)

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide is a specialized benzamide derivative featuring a trifluoromethyl group and a 2-oxopyrrolidinyl substituent. Its unique structure confers enhanced stability and potential bioactivity, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group improves lipophilicity and metabolic resistance, while the 2-oxopyrrolidinyl moiety may influence binding affinity in target interactions. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, offering versatility in drug discovery. Its well-defined chemical properties ensure consistent performance in synthetic applications, supporting the development of novel therapeutic agents.

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide structure

941933-45-5 structure

Product Name:N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide

CAS No:941933-45-5

MF:C₁₉H₁₇F₃N₂O₂

MW:362.345695257187

CID:5501805

Update Time:2025-05-25

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide
- N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide
- Inchi： 1S/C19H17F3N2O2/c1-12-11-15(8-9-16(12)24-10-2-3-17(24)25)23-18(26)13-4-6-14(7-5-13)19(20,21)22/h4-9,11H,2-3,10H2,1H3,(H,23,26)
- InChI Key： DWKAJSICVPMVCS-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(N2CCCC2=O)C(C)=C1)(=O)C1=CC=C(C(F)(F)F)C=C1

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2783-0221-2μmol	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2783-0221-5μmol	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2783-0221-10μmol	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2783-0221-20μmol	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2783-0221-1mg	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2783-0221-2mg	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2783-0221-3mg	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2783-0221-4mg	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2783-0221-5mg	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2783-0221-10mg	N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide	941933-45-5	90%+	10mg	$79.0	2023-05-16

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

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4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide (CAS No. 941933-45-5)

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide, identified by its CAS number 941933-45-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a 2-oxopyrrolidin-1-yl moiety in its structure enhances its potential for interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel benzamide-based compounds has surged due to their applications in targeting neurological disorders and inflammatory conditions. Researchers have explored the structure-activity relationship (SAR) of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide to understand its binding affinity with specific receptors. Its unique molecular weight and lipophilicity make it a promising candidate for blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug design.

The synthesis of CAS 941933-45-5 involves multi-step organic reactions, including amide coupling and pyrrolidinone incorporation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. The compound's thermal stability and solubility profile have been extensively studied to optimize its formulation for preclinical trials.

From a commercial perspective, N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide is supplied by leading chemical manufacturers and pharmaceutical suppliers under stringent quality control measures. Its patent status and regulatory compliance are frequently queried by stakeholders, reflecting its potential for intellectual property protection and market exclusivity. The compound's price per gram and bulk availability are also common search terms among procurement specialists.

In the context of AI-driven drug discovery, CAS 941933-45-5 has been featured in machine learning models predicting bioactivity and toxicity profiles. This aligns with the growing trend of integrating computational chemistry with experimental validation. Additionally, its potential role in personalized medicine and targeted therapy has sparked discussions in scientific forums and academic publications.

Environmental and safety considerations for handling N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide are addressed through material safety data sheets (MSDS), which detail its storage conditions and handling precautions. While not classified as hazardous, adherence to good laboratory practices (GLP) is recommended to minimize risks during research and development.

Future research directions for CAS 941933-45-5 may focus on its metabolic pathways and drug-drug interactions, particularly in combination therapies. The compound's synergistic effects with other small-molecule inhibitors could unlock new therapeutic avenues, addressing unmet medical needs in oncology and autoimmune diseases.